Cas no 344869-42-7 (N-Benzyl-4-tert-butylcyclohexanamine)

N-Benzyl-4-tert-butylcyclohexanamine structure
344869-42-7 structure
Product Name:N-Benzyl-4-tert-butylcyclohexanamine
CAS No:344869-42-7
MF:C17H27N
MW:245.402984857559
CID:2148248
Update Time:2023-08-04

N-Benzyl-4-tert-butylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-tert-butylcyclohexyl)benzylamine
    • ZIWMQGCKCMLUFJ-IYBDPMFKSA-N
    • N-Benzyl-4-tert-butylcyclohexanamine
    • N-benzyl-cis-4-tert-butyl-cyclohexylamine
    • N-Benzyl-4beta-tert-butylcyclohexane-1alpha-amine
    • Inchi: 1S/C17H27N/c1-17(2,3)15-9-11-16(12-10-15)18-13-14-7-5-4-6-8-14/h4-8,15-16,18H,9-13H2,1-3H3
    • InChI Key: ZIWMQGCKCMLUFJ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C1CCC(CC1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Topological Polar Surface Area: 12

N-Benzyl-4-tert-butylcyclohexanamine Related Literature

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